Cas no 2918-13-0 (hept-1-en-3-one)

hept-1-en-3-one Properties

Names and Identifiers

• 1-Hepten-3-one
• hept-1-en-3-one
• 1hepten-3-one
• 1-heptene-3-one
• 3-oxo-1-heptene
• butyl vinyl ketone
• n-butyl vinyl ketone
• n-butylacrolein
• Vinyl butyl ketone
• 2918-13-0
• AKOS006271816
• Q25384949
• SCHEMBL182308
• NS00124249
• OYLCUJRJCUXQBQ-UHFFFAOYSA-N
• EN300-1700009
• DTXSID50183438
• CHEBI:87567
• LMFA12000098
• +Expand

• InChIKey： OYLCUJRJCUXQBQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12O/c1-3-5-6-7(8)4-2/h4H,2-3,5-6H2,1H3
• SMILES： C=CC(=O)CCCC

Computed Properties

• Exact Mass: 112.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 112.089
• Heavy Atom Count: 8
• Complexity: 84.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 1.93170
• PSA: 17.07000
• Refractive Index: 1.4305
• Boiling Point: 165.13°C (estimate)
• Flash Point: 44.1°C
• Density: 0.8434

hept-1-en-3-one Security Information

hept-1-en-3-one Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%